Cas no 399001-88-8 (N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide)

• Product Name: N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide
• CAS No: 399001-88-8
• MF: C₁₈H₁₈FN₃OS
• MW: 343.418426036835
• CID: 6382153
• PubChem ID: 4180718
• Update Time: 2025-07-10

N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide
• N-(3-fluorophenyl)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide
• 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide, N-(3-fluorophenyl)-1,5,6,8-tetrahydro-8-oxo-
• SR-01000445747-1
• SR-01000445747
• F0836-0011
• Oprea1_358281
• N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide
• N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide
• N-(3-fluorophenyl)-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide
• AKOS001633147
• 399001-88-8

• Inchi： 1S/C18H18FN3OS/c19-14-3-1-4-15(8-14)20-18(24)21-9-12-7-13(11-21)16-5-2-6-17(23)22(16)10-12/h1-6,8,12-13H,7,9-11H2,(H,20,24)
• InChI Key： GJOJIUDUBZOJHL-UHFFFAOYSA-N
• SMILES： N12C(=O)C=CC=C1C1CC(C2)CN(C(NC2=CC=CC(F)=C2)=S)C1

Computed Properties

• Exact Mass: 343.11546154g/mol
• Monoisotopic Mass: 343.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 542.7±60.0 °C(Predicted)
• pka: 13.60±0.20(Predicted)

Additional information on N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carbothioamide

Comprehensive Analysis of N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide (CAS 399001-88-8)

The compound N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide (CAS 399001-88-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly exploring complex heterocyclic compounds like this one to identify novel therapeutic agents. The fluorophenyl and diazatricyclo moieties in its structure make it a promising candidate for targeting specific enzymatic pathways, aligning with the growing demand for precision medicine solutions.

One of the most searched questions in the field is: "What are the potential biomedical applications of diazatricyclo compounds?" This reflects the scientific community's interest in leveraging such molecules for drug development. The presence of a carbothioamide group in N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide suggests possible interactions with biological thiols, which could be exploited for designing enzyme inhibitors or receptor modulators. Recent studies have highlighted the role of similar compounds in addressing oxidative stress-related disorders, a hot topic in aging research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the tricyclic core of this molecule presents intriguing challenges for organic synthesis optimization, another frequently searched term among chemists. The 7,11-diazatricyclo[7.3.1.0^{2,7}]trideca skeleton offers multiple sites for structural modification, making it valuable for structure-activity relationship (SAR) studies. Researchers investigating green chemistry approaches are particularly interested in developing efficient synthetic routes for such complex systems with minimal environmental impact.

The 3-fluorophenyl substituent in this compound is noteworthy, as fluorinated aromatic groups are known to enhance bioavailability and metabolic stability of pharmaceutical compounds. This aligns with current trends in medicinal chemistry where fluorination strategies are widely employed to improve drug-like properties. The combination of this moiety with the diazatricyclo scaffold creates a unique molecular architecture that may interact with biological targets in unconventional ways, potentially leading to new mechanism of action discoveries.

Analytical characterization of CAS 399001-88-8 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are common search terms among analytical chemists. The compound's oxo and thioamide functionalities provide distinct spectroscopic signatures that facilitate its identification and purity assessment. These features are particularly important for quality control in pharmaceutical intermediate production, where precise molecular characterization is crucial.

In the context of computational drug design, N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide serves as an interesting case study for molecular docking simulations and quantum chemical calculations. The growing field of AI in chemistry has enabled more efficient exploration of such complex molecules' potential interactions with biological targets. Researchers frequently search for cheminformatics tools to analyze compounds with similar structural features, making this molecule relevant to current computational chemistry trends.

The stability and physicochemical properties of this compound are subjects of ongoing research, particularly regarding its solubility and thermal behavior. These characteristics are critical for its potential formulation development and determine its suitability for various administration routes. The scientific community's interest in drug delivery systems has led to increased scrutiny of such properties for novel chemical entities like this diazatricyclo derivative.

Patent literature reveals growing intellectual property activity surrounding diazatricyclo compounds, with particular attention to their potential in addressing unmet medical needs. While CAS 399001-88-8 itself may not yet be widely commercialized, its structural features appear in several patent applications related to central nervous system disorders and inflammatory conditions, reflecting current therapeutic area priorities in pharmaceutical research and development.

From a safety assessment perspective, preliminary studies on related compounds suggest that proper molecular design can achieve favorable toxicological profiles while maintaining desired biological activity. This balance is a key focus in modern pharmacological research, where researchers aim to maximize therapeutic windows through careful structural optimization. The presence of both hydrogen bond donors and acceptors in this molecule's structure may contribute to its potential selectivity toward biological targets.

In conclusion, N-(3-fluorophenyl)-6-oxo-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carbothioamide represents an intriguing example of modern heterocyclic chemistry with significant potential for various scientific applications. Its study intersects with multiple cutting-edge research areas, from computer-aided drug design to materials science, making it a compound of continuing interest to both academic and industrial researchers. As analytical techniques and synthetic methodologies advance, further revelations about this molecule's properties and applications are anticipated in the coming years.